2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2-[2-(cyclohexylamino)ethoxy]ethanol
• InChI: InChI=1S/C10H21NO2/c12-7-9-13-8-6-11-10-4-2-1-3-5-10/h10-12H,1-9H2
• InChI Key: CLJNCVKWWHCWGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCCOCCO

Description

2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol is a secondary amine-containing glycol derivative characterized by a cyclohexyl group attached to an ethoxyethanol backbone via an amino linkage. This compound is part of a broader class of amino alcohols, which are valued for their surfactant-like properties, solubility in polar solvents, and applications in pharmaceutical synthesis and polymer chemistry. The cyclohexyl substituent imparts steric bulk and lipophilicity, distinguishing it from linear or aromatic analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol typically involves the reaction of cyclohexylamine with ethylene oxide in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-pressure reactors and continuous flow systems to maintain the efficiency and yield of the product. The reaction conditions are optimized to minimize by-products and ensure high purity .

Chemical Reactions Analysis

Types of Reactions

2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form amines or alcohols.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and acids (HCl, HBr) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexanone, while reduction can produce cyclohexylamine .

Scientific Research Applications

2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol is utilized in various scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in the study of biochemical pathways and interactions.

Medicine: It is investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: The compound is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol involves its interaction with specific molecular targets and pathways. The cyclohexylamino group can interact with various enzymes and receptors, modulating their activity. The ethoxyethanol backbone facilitates the compound’s solubility and transport within biological systems .

Comparison with Similar Compounds

Key Observations :

• Cyclohexyl vs. Benzyl Groups : Cyclohexyl derivatives exhibit higher lipophilicity (logP ~2.5 estimated) compared to benzyl analogs (logP ~1.8), impacting solubility and membrane permeability .
• Synthetic Yields: Benzylamino derivatives achieve higher yields (85%) than bulky aromatic analogs like YTK-A76 (39.1%), suggesting steric hindrance affects reaction efficiency .

Physicochemical Properties

Property	2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol	2-{[2-(2-Methoxyethoxy)ethyl]amino}ethan-1-ol (98433-85-3)	2-(2-Methoxyethoxy)ethanol (111-77-3)
Molecular Weight (g/mol)	215.33 (predicted)	163.22	120.15
Boiling Point (°C)	Not reported	Not reported	202
logP (Predicted)	~2.5	~0.5	-0.34
Water Solubility	Moderate	High	Miscible
Key Functional Groups	Cyclohexylamine, ethoxyethanol	Methoxyethoxy, secondary amine	Methoxyethoxy

Key Observations :

• The cyclohexylamino group significantly increases logP compared to methoxyethoxy analogs, enhancing lipid solubility .
• Methoxyethoxy derivatives (e.g., 2-(2-methoxyethoxy)ethanol) are fully water-miscible due to their polar ether linkages .

Key Observations :

• Cyclohexylamino derivatives lack explicit toxicity data but share handling protocols with other secondary amines (e.g., skin/eye protection) .
• Phenoxyethoxy derivatives (e.g., CAS 9036-19-5) pose inhalation risks (H335), necessitating stricter controls than ethoxyethanol analogs .

Biological Activity

The compound 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol , often referred to as a cyclohexylamino derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol can be represented as follows:

• Molecular Formula : C₁₁H₁₅N₁O₂
• Functional Groups :
  • Hydroxyl (-OH) group
  • Ether linkage
  • Cyclohexylamino moiety

These functional groups suggest potential interactions with biological systems, influencing its pharmacological effects.

The biological activity of 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol has been investigated primarily through its interactions with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes, which can alter metabolic pathways.
• Receptor Binding : The cyclohexylamino group is hypothesized to enhance binding affinity to certain receptors, modulating their activity and leading to biological effects such as anti-inflammatory or analgesic properties.

Pharmacological Properties

Research indicates that this compound exhibits several pharmacological properties:

• Anti-inflammatory Effects : Preliminary studies suggest that it may reduce inflammation through modulation of cytokine release.
• Analgesic Activity : Its interaction with pain pathways could provide analgesic benefits, although further studies are needed to confirm these effects.

In Vitro Studies

In vitro experiments have shown that 2-[2-(Cyclohexylamino)ethoxy]ethan-1-ol can affect cell viability and proliferation. For instance, a study demonstrated that the compound inhibited the proliferation of human peripheral blood lymphocytes in a dose-dependent manner, indicating its potential as an immunomodulatory agent .

In Vivo Studies

In vivo studies have provided additional insights into the compound's efficacy. A notable study involved administering the compound to mice infected with T. congolense, where it demonstrated significant curative effects at specific dosages. This suggests potential applications in veterinary medicine, particularly for treating parasitic infections .

Pharmacokinetics

Pharmacokinetic studies reveal important aspects of the compound's behavior in biological systems:

• Absorption and Distribution : Following administration, the compound exhibited moderate clearance from the bloodstream with a volume of distribution indicating tissue penetration beyond vasculature.
• Metabolism : The compound showed stability to hepatic metabolism, suggesting alternative clearance mechanisms may play a role in its pharmacokinetics .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Enzyme Inhibition	Modulates specific metabolic pathways
Anti-inflammatory	Reduces cytokine release
Analgesic	Potential pain relief through receptor modulation
Immunomodulatory	Inhibits lymphocyte proliferation
Antiparasitic	Curative effects against T. congolense

Table 2: Pharmacokinetic Profile

Parameter	Value
Volume of Distribution	Moderate
Clearance	Moderate
Half-life	~1.8 hours
Bioavailability	Low (9% IM administration)